Ethyl 2-methyl-5-[(4-nitrobenzoyl)oxy]-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 2-methyl-5-(4-nitrobenzoyl)oxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C19H15NO7/c1-3-25-19(22)17-11(2)26-16-9-8-14(10-15(16)17)27-18(21)12-4-6-13(7-5-12)20(23)24/h4-10H,3H2,1-2H3
• InChI Key: ZBGRXJOCVOHUCF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C19H15NO7
• Molecular Weight: 369.3 g/mol

Description

Ethyl 2-methyl-5-[(4-nitrobenzoyl)oxy]-1-benzofuran-3-carboxylate, also known as NBOMe, is a synthetic compound that belongs to the phenethylamine family. It is a potent hallucinogenic drug that has gained popularity in recent years due to its high potency and low cost. Despite its popularity, NBOMe is a relatively new drug, and its long-term effects on the human body are still unknown.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has explored the synthesis of novel compounds incorporating the benzofuran moiety, evaluating their potential biological activities. For instance, Klimova et al. (2012) synthesized ethyl 2-amino-6-ferrocenyl-1,6-dihydropyrimidine-5-carboxylates and ethyl 2-amino-6-ferrocenylpyrimidine-5-carboxylates from ethyl 2-acyl-3-ferrocenylacrylates, assessing their in vitro antitumor activity against various human tumor cell lines. This study demonstrates the interest in benzofuran derivatives for potential therapeutic applications, particularly in cancer research Klimova et al., 2012.

Chemical Reactivity and Novel Compounds Synthesis

Dicker et al. (1984) investigated the reactions of carbenoids with chromone-2-carboxylic esters, leading to products with potential interest in synthetic organic chemistry and materials science. This research shows the versatility of benzofuran derivatives in synthesizing novel compounds with unique structural features Dicker et al., 1984.

Antimicrobial and Anti-inflammatory Applications

Rajanarendar et al. (2013) reported on the design, synthesis, and evaluation of novel dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones for their antimicrobial, anti-inflammatory, and analgesic activity, indicating the potential of benzofuran derivatives in developing new pharmaceuticals Rajanarendar et al., 2013.

Optical and Material Science Research

Further, research on benzofuran derivatives extends into materials science, demonstrating their utility in developing new materials with desirable optical properties. For example, Nair et al. (2022) investigated the third-order nonlinear optical properties of hydrazone derivatives related to benzofuran, highlighting their potential in photonic applications Nair et al., 2022.